N-cyclohexyl-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide

• IUPAC Name: N-cyclohexyl-3-(triazol-1-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C12H19N5O/c18-12(14-10-4-2-1-3-5-10)16-8-11(9-16)17-7-6-13-15-17/h6-7,10-11H,1-5,8-9H2,(H,14,18)
• InChI Key: VABYAFDRDAHZSW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)N2CC(C2)N3C=CN=N3
• Molecular Formula: C12H19N5O
• Molecular Weight: 249.31 g/mol

Description

“N-cyclohexyl-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide” is a compound that contains a 1H-1,2,3-triazole ring. The triazole moiety is very important in organic chemistry due to its broad range of applications in biomedicinal, biochemical, and material sciences. These compounds are widely used in industrial applications such as dyes, photographic materials, photostabilizers, agrochemicals, and corrosion inhibitors.

Synthesis Analysis

A series of novel 1H-1,2,3-triazole analogs were synthesized via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium. The synthesis of triazole was accomplished using (S)-(-) ethyl lactate as a starting material.

Molecular Structure Analysis

Triazole is a five-member heterocyclic ring containing two carbon and three nitrogen atoms with molecular formula C2H3N3. It is found in two isomeric forms, 1,2,3-triazole and 1,2,4-triazole.

Chemical Reactions Analysis

The compounds were evaluated for their carbonic anhydrase-II enzyme inhibitory activity in vitro. A preliminary structure-activity relationship suggested that the presence of polar group at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives has contributed to the overall activity of these compounds.

Physical And Chemical Properties Analysis

The compounds synthesized are thermally stable. They exhibit acceptable densities and optimal oxygen balance.

Mechanism of Action

Target of Action

Compounds with a similar 1h-1,2,3-triazol-4-yl structure have been found to bind to the colchicine binding site of tubulin . Tubulin is a globular protein and is the main component of microtubules in cells. These microtubules are crucial for various cellular functions, including cell shape maintenance, cell division, and intracellular transport .

Mode of Action

Similar compounds have been shown to inhibit tubulin polymerization . This inhibition disrupts the formation of microtubules, leading to cell cycle arrest at the sub-G1 and G2/M phase . This disruption can induce apoptosis, or programmed cell death, in cancer cells .

Biochemical Pathways

The inhibition of tubulin polymerization affects the mitotic spindle assembly, a critical process in cell division . This disruption can lead to cell cycle arrest and apoptosis, affecting the proliferation of cancer cells .

Result of Action

Similar compounds have been shown to induce apoptosis in cancer cells . This is achieved through the inhibition of tubulin polymerization, leading to cell cycle arrest and subsequent cell death .

Safety and Hazards

The safety of these compounds was evaluated on MRC-5 as a normal cell line. Most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The discovery and development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry. Heterocyclic compounds containing nitrogen atoms, especially heterocyclic rings with three nitrogen atoms, like 1,2,4-triazole ring, are one of the most important active pharmaceutical scaffolds. These scaffolds are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.